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Compound of Interest

Compound Name: BAY885

Cat. No.: B2732229

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides detailed protocols for the preparation of BAY-885 stock solutions for
use in preclinical research. BAY-885 is a potent and highly selective inhibitor of Extracellular
signal-Regulated Kinase 5 (ERK5), a key component of the mitogen-activated protein kinase
(MAPK) signaling pathway.[1][2][3] Accurate preparation of stock solutions is critical for
obtaining reliable and reproducible experimental results. This guide outlines the necessary
materials, step-by-step procedures for dissolution, and proper storage conditions for BAY-885.
Additionally, it summarizes key quantitative data and provides a visual representation of the
experimental workflow and the targeted signaling pathway.

Chemical Properties of BAY-885

A clear understanding of the physicochemical properties of BAY-885 is essential for its proper
handling and use in experiments.
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Property Value Reference
Molecular Formula C25H28F3N702 [1]
Molecular Weight 515.53 g/mol [1]
Appearance White to beige powder

CAS Number 2307249-33-6 [1]

Solubility of BAY-885

The solubility of BAY-885 in various solvents is a critical factor in the preparation of stock
solutions. Dimethyl sulfoxide (DMSO) is the most common solvent for in vitro studies. For in
vivo applications, co-solvent systems are often required.

Solvent Solubility Notes Reference
Sonication is
>16.67 mg/mL (32.34 )
DMSO recommended to aid [2]
mM) : :
dissolution.
DMSO 30 mg/mL (58.19 mM) - [4]
DMSO 2 mg/mL Clear solution.
Ethanol 8 mg/mL (15.51 mM) - [4]
Water Insoluble - [4]

10% DMSO + 40%
PEG300 + 5% Tween
80 + 45% Saline

>1.67 mg/mL (3.24
mM)

For in vivo use.
Solvents should be

added sequentially.

[1]

5% DMSO + 40%
PEG300 + 5% Tween-
80 + 50% saline

> 2.5 mg/mL (4.85
mM)

For in vivo use.

[1]

Note: Solubility can vary slightly between batches. It is recommended to perform a small-scale

solubility test before preparing a large volume of stock solution.
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Experimental Protocols
Preparation of a 10 mM BAY-885 Stock Solution in DMSO
for In Vitro Use

This protocol describes the preparation of a 10 mM stock solution of BAY-885 in DMSO, a
common concentration for in vitro cell-based assays.

Materials:

BAY-885 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Pipettes and sterile filter tips

Procedure:

o Calculate the required mass of BAY-885:

o To prepare 1 mL of a 10 mM stock solution, you will need:

» Mass (mg) =10 mmol/L* 1 mL * 515.53 g/mol * (1 L /1000 mL) * (1000 mg/ 1 g) =
5.1553 mg

e Weigh the BAY-885 powder:

o Carefully weigh out approximately 5.16 mg of BAY-885 powder using an analytical balance
and transfer it to a sterile microcentrifuge tube.

e Add DMSO:
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o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the BAY-885

powder.

» Dissolve the compound:
o Vortex the tube vigorously for 1-2 minutes to dissolve the powder.

o If the compound does not fully dissolve, sonicate the tube for 5-10 minutes in a water bath
sonicator.[2] Visually inspect the solution to ensure it is clear and free of particulates.

 Aliquot and store:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.[2]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 1 year).[2][3] For optimal stability, store under nitrogen.[1][3]

Preparation of Working Solutions

For cell-based experiments, the concentrated DMSO stock solution must be further diluted in
cell culture medium to the desired final concentration. It is crucial to ensure that the final
concentration of DMSO in the culture medium does not exceed 0.1%, as higher concentrations

can be toxic to cells.[2]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Workflow: Preparing BAY-885 Stock Solution
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Click to download full resolution via product page

Caption: Workflow for preparing a BAY-885 stock solution.
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BAY-885 Mechanism of Action: Inhibition of the
MEKS5/ERKS Signaling Pathway

BAY-885 is an ATP site-targeting, potent, and selective inhibitor of ERK5 (also known as
MAPK?7). It has been shown to induce apoptosis in breast cancer cells by regulating the
endoplasmic reticulum (ER) stress/Mcl-1/Bim pathway.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing BAY-885 Stock Solutions for Preclinical
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2732229#preparing-bay885-stock-solution-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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